Cas no 1468558-71-5 (4,4,4-trifluoro-3-(1-methyl-1H-imidazol-5-yl)butanoic acid)

• Product Name: 4,4,4-trifluoro-3-(1-methyl-1H-imidazol-5-yl)butanoic acid
• CAS No: 1468558-71-5
• MF: C₈H₉F₃N₂O₂
• MW: 222.164472341537
• CID: 6585044
• PubChem ID: 66118747
• Update Time: 2025-10-31

4,4,4-trifluoro-3-(1-methyl-1H-imidazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-3-(1-methyl-1H-imidazol-5-yl)butanoic acid
• 1H-Imidazole-5-propanoic acid, 1-methyl-β-(trifluoromethyl)-
• CS-0345590
• EN300-1930165
• AKOS015461651
• 1468558-71-5

• Inchi： 1S/C8H9F3N2O2/c1-13-4-12-3-6(13)5(2-7(14)15)8(9,10)11/h3-5H,2H2,1H3,(H,14,15)
• InChI Key： GXZYNNRLLFIDAG-UHFFFAOYSA-N
• SMILES： C(C1=CN=CN1C)(C(F)(F)F)CC(=O)O

Computed Properties

• Exact Mass: 222.06161202g/mol
• Monoisotopic Mass: 222.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 342.0±42.0 °C(Predicted)
• pka: 3.67±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4,4,4-trifluoro-3-(1-methyl-1H-imidazol-5-yl)butanoic acid

4,4,4-Trifluoro-3-(1-methyl-1H-imidazol-5-yl)butanoic acid (CAS No. 1468558-71-5): An Overview

4,4,4-Trifluoro-3-(1-methyl-1H-imidazol-5-yl)butanoic acid (CAS No. 1468558-71-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trifluoromethyl group and an imidazole ring, which contribute to its potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this compound.

The chemical structure of 4,4,4-trifluoro-3-(1-methyl-1H-imidazol-5-yl)butanoic acid (TFMB) is defined by its molecular formula C₉H₉F₃N₂O₂. The presence of the trifluoromethyl group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The imidazole ring, a common motif in many biologically active molecules, further enhances the compound's potential for interacting with biological targets.

Synthesis of TFMB typically involves a multi-step process that includes the formation of the trifluoromethylated intermediate and subsequent coupling with an imidazole derivative. One commonly reported method involves the reaction of 3-bromoacrylic acid with trifluoromethyl iodide to form the trifluoromethylated intermediate, followed by nucleophilic substitution with 1-methylimidazole. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In terms of biological activity, TFMB has shown promising results in various preclinical studies. Recent research has focused on its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, studies have demonstrated that TFMB can effectively inhibit the activity of fatty acid synthase (FASN), an enzyme that plays a crucial role in lipid metabolism and is overexpressed in many cancer cells. This inhibition has been associated with reduced cell proliferation and increased apoptosis in cancer cell lines.

Beyond its anti-cancer properties, TFMB has also been investigated for its potential in treating metabolic disorders such as obesity and diabetes. Preclinical studies have shown that administration of TFMB can lead to improved glucose tolerance and reduced insulin resistance in animal models. These findings suggest that TFMB may have therapeutic applications in managing metabolic syndrome and related conditions.

The pharmacokinetic properties of TFMB have also been studied to evaluate its suitability as a drug candidate. Research has shown that TFMB exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing regimens. Additionally, toxicity studies have indicated that TFMB is well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models.

In conclusion, 4,4,4-trifluoro-3-(1-methyl-1H-imidazol-5-yl)butanoic acid (CAS No. 1468558-71-5) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action and optimize its use in clinical settings.